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Compound of Interest

Compound Name: 13-cis Acitretin-d3

Cat. No.: B12423216 Get Quote

In-Depth Technical Guide: 13-cis Acitretin-d3
This technical guide provides a comprehensive overview of 13-cis Acitretin-d3, a deuterated

isotopologue of the active metabolite of Acitretin. It is intended for researchers, scientists, and

drug development professionals, offering key data, experimental protocols, and insights into its

mechanism of action.

Core Compound Data
13-cis Acitretin-d3 serves as a valuable internal standard in pharmacokinetic and metabolic

studies of Acitretin due to its mass shift from the deuterium labeling.

Parameter Value Source

CAS Number 1185241-03-5 -

Molecular Formula C₂₁H₂₃D₃O₃ -

Molecular Weight 329.45 g/mol -

Synonyms
Isoacitretin-d3, 13-cis-Etretin-

d3, Ro 13-7652-d3
-
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Acitretin is a second-generation systemic retinoid, and its primary active metabolite is 13-cis

Acitretin. Following oral administration, Acitretin undergoes isomerization to form 13-cis

Acitretin. The pharmacokinetic parameters of both compounds have been extensively studied.

Parameter Acitretin 13-cis Acitretin Source

Time to Peak Plasma

Concentration (Tmax)
0.9 to 4.6 hours - [1]

Terminal Elimination

Half-Life
16.5 to 111.1 hours 36.5 to 249.4 hours [1]

Protein Binding
>99.9% (primarily to

albumin)
- [2]

Mechanism of Action: Signaling Pathways
The therapeutic effects of Acitretin and its metabolites are mediated through their interaction

with nuclear retinoid receptors, which function as ligand-activated transcription factors.

Retinoid Receptor Signaling Pathway
Acitretin and 13-cis Acitretin modulate gene expression by binding to retinoic acid receptors

(RARs) and retinoid X receptors (RXRs).[3] These receptors form heterodimers (RAR-RXR)

that bind to specific DNA sequences known as retinoic acid response elements (RAREs) in the

promoter regions of target genes.[3] This binding regulates the transcription of genes involved

in cellular differentiation, proliferation, and inflammation.
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Caption: General mechanism of retinoid signaling.

CD95 (Fas) Signaling Pathway in Apoptosis
In certain cancer cell lines, Acitretin has been shown to induce apoptosis through the CD95

(Fas) signaling pathway. This involves the upregulation of CD95 and its ligand (CD95L),

leading to the activation of a caspase cascade.
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Caption: Acitretin-induced apoptosis via the CD95 pathway.

Experimental Protocols
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Quantification of Acitretin and 13-cis Acitretin in Human
Plasma by LC-MS/MS
This protocol is adapted from a validated method for the simultaneous quantification of Acitretin

and its 13-cis isomer.

1. Sample Preparation (Solid Phase Extraction):

To 300 µL of human plasma, add the internal standard solution (all-trans-acitretin-d3 and 13-

cis-acitretin-d3).

Vortex the mixture.

Load the sample onto a pre-conditioned solid-phase extraction cartridge.

Wash the cartridge with an appropriate solvent to remove interferences.

Elute the analytes with a suitable elution solvent.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography Conditions:

Column: Gemini C18 (50 × 2.0 mm, 3 µ) or equivalent.

Mobile Phase: 10 mM ammonium acetate and acetonitrile (60:40, v/v).

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative.

Detection Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions:

Acitretin & 13-cis Acitretin: m/z 325.2 → 266.0

Acitretin-d3 & 13-cis Acitretin-d3 (Internal Standards): m/z 328.0 → 266.0

4. Experimental Workflow:
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Caption: Workflow for LC-MS/MS analysis of Acitretin and its metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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